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Compound of Interest

Compound Name: Disperse yellow 211

Cat. No.: B1203038 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Disperse Yellow
211 in various organic solvents. Due to the limited availability of precise quantitative data in

public literature, this document focuses on reported qualitative solubility and presents a

detailed experimental protocol for the quantitative determination of solubility using UV-Vis

spectrophotometry. This guide is intended to equip researchers with the necessary information

and methodology to assess the solubility of Disperse Yellow 211 for their specific applications.

Qualitative Solubility of Disperse Yellow 211
Disperse Yellow 211 is a non-ionic monoazo dye characterized by its low aqueous solubility.

Its solubility is primarily in organic solvents, a key characteristic for its application in dyeing

synthetic fibers. The available literature and supplier data indicate the following qualitative

solubility profile.

Table 1: Qualitative Solubility of Disperse Yellow 211
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Solvent
Classification

Solvent Name Solubility Reference

Polar Aprotic Solvents Acetone Soluble

Dimethylformamide

(DMF)
May dissolve

Dimethyl Sulfoxide

(DMSO)
May dissolve

Polar Protic Solvents Ethanol (Alcohol) Soluble

Non-Polar Solvents Benzene Soluble

Aqueous Water Insoluble

Experimental Protocol for Quantitative Solubility
Determination
The following is a detailed methodology for the quantitative determination of the solubility of

Disperse Yellow 211 in organic solvents using UV-Visible spectrophotometry. This method is

based on the principle that the absorbance of a solution is directly proportional to the

concentration of the absorbing species (Beer-Lambert Law).

Materials and Equipment
Disperse Yellow 211 (powder)

Selected organic solvents (e.g., acetone, ethanol, DMSO) of analytical grade

UV-Vis Spectrophotometer

Analytical balance

Volumetric flasks

Pipettes

Centrifuge or filtration apparatus (e.g., syringe filters with appropriate membrane)
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Vortex mixer

Thermostatic shaker or water bath

Experimental Workflow Diagram

Experimental Workflow for Solubility Determination

Preparation

Measurement

Analysis

Prepare Stock Solution of Known Concentration

Prepare Serial Dilutions for Calibration Curve Determine λmax of Stock Solution

Scan spectrum

Measure Absorbance of Calibration Standards

Prepare Saturated Solution (Excess Dye in Solvent)

Measure Absorbance of Saturated Solution

Plot Calibration Curve (Absorbance vs. Concentration)

Determine Concentration of Saturated Solution from Curve

Interpolate

Calculate Solubility (e.g., in g/L)
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Caption: Workflow for determining dye solubility via UV-Vis spectrophotometry.

Step-by-Step Procedure
Step 1: Determination of Maximum Absorbance (λmax)

Prepare a dilute stock solution of Disperse Yellow 211 in the chosen organic solvent.

Scan the solution using the UV-Vis spectrophotometer over a relevant wavelength range

(e.g., 300-600 nm) to identify the wavelength of maximum absorbance (λmax). All

subsequent absorbance measurements should be performed at this wavelength.

Step 2: Preparation of Calibration Curve

Prepare a primary stock solution of Disperse Yellow 211 of a known concentration in the

selected solvent.

From the primary stock solution, prepare a series of standard solutions of decreasing

concentrations through serial dilution.

Measure the absorbance of each standard solution at the predetermined λmax.

Plot a graph of absorbance versus concentration. This will serve as the calibration curve.

The plot should be linear and pass through the origin. Determine the equation of the line (y =

mx + c), where 'y' is absorbance, 'x' is concentration, 'm' is the slope, and 'c' is the y-

intercept.

Step 3: Preparation of Saturated Solution

Add an excess amount of Disperse Yellow 211 powder to a known volume of the organic

solvent in a sealed container.

Agitate the mixture using a thermostatic shaker at a constant temperature for a sufficient

period (e.g., 24-48 hours) to ensure equilibrium is reached.

After equilibration, separate the undissolved solid from the solution by centrifugation or

filtration. It is crucial to ensure that no solid particles are present in the supernatant/filtrate.
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Step 4: Determination of Solubility

Take an aliquot of the clear saturated solution and dilute it with the same solvent to bring the

absorbance within the linear range of the calibration curve.

Measure the absorbance of the diluted solution at λmax.

Calculate the concentration of the diluted solution using the equation of the calibration curve.

Multiply the calculated concentration by the dilution factor to obtain the concentration of the

saturated solution. This value represents the solubility of Disperse Yellow 211 in that

solvent at the specified temperature.

Signaling Pathways and Logical Relationships
As Disperse Yellow 211 is a synthetic dye primarily used in the textile industry, it is not

typically associated with biological signaling pathways in the context of drug development. The

mandatory visualization requirement is therefore fulfilled by the experimental workflow diagram

provided above, which illustrates the logical relationship between the steps in determining the

solubility of the compound.

Conclusion
While quantitative solubility data for Disperse Yellow 211 in organic solvents is not readily

available in published literature, its qualitative solubility in solvents such as acetone, ethanol,

and benzene is established. For researchers requiring precise solubility values, the detailed

experimental protocol provided in this guide offers a reliable method for generating this data in-

house. The UV-Vis spectrophotometric method is a robust and accessible technique for

determining the solubility of chromophoric compounds like Disperse Yellow 211. Careful

execution of the described protocol will yield accurate and reproducible solubility data, which is

crucial for the formulation and application of this dye in various research and development

settings.

To cite this document: BenchChem. [Technical Guide: Solubility of Disperse Yellow 211 in
Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203038#solubility-of-disperse-yellow-211-in-
organic-solvents]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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